2-(2,4-dichlorophenoxy)-N-ethyl-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-ethyl-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]acetamide
• InChI: InChI=1S/C14H15Cl2N3O3/c1-3-19(7-13-17-9(2)22-18-13)14(20)8-21-12-5-4-10(15)6-11(12)16/h4-6H,3,7-8H2,1-2H3
• InChI Key: AEDAZQWYFFVLDH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NOC(=N1)C)C(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H15Cl2N3O3
• Molecular Weight: 344.2 g/mol

Description

Chemical compounds with complex structures, such as "2-(2,4-dichlorophenoxy)-N-ethyl-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]acetamide", often involve multifaceted synthetic routes and possess unique molecular architectures. These compounds are of interest due to their potential applications in various fields, including pharmacology and materials science.

Synthesis Analysis

Synthesis of complex molecules typically involves multi-step reactions, starting from simpler precursors. For instance, compounds with 1,2,4-oxadiazol rings can be synthesized through cyclization reactions involving appropriate hydrazides and carboxylic acids or their derivatives (Nikaljea, Choudharia, & Une, 2012).

Scientific Research Applications

Environmental Impact and Degradation

Chlorophenols in Waste Incineration

Chlorophenols, including 2,4-dichlorophenoxy derivatives, are noted for their role as precursors to dioxins in chemical and thermal processes, such as Municipal Solid Waste Incineration (MSWI). Studies have investigated the correlation between chlorophenols and dioxin concentrations, highlighting the significance of these compounds in environmental pollution and their pathways of degradation and transformation in waste management systems (Peng et al., 2016).

Toxicity and Environmental Health

Herbicide Toxicity and Environmental Exposure

The toxicity and environmental implications of herbicides based on 2,4-dichlorophenoxyacetic acid (2,4-D), a compound structurally related to the specified chemical, have been extensively reviewed. Such studies focus on the pathways through which these compounds enter the environment, their persistence, and their toxic effects on non-target organisms, including humans. Research underscores the need for mitigating environmental exposure to minimize adverse health outcomes (Islam et al., 2017).

Mechanisms of Action and Biological Effects

Oxadiazole Compounds in Medicinal Chemistry

The oxadiazole ring, present in the query compound, is a critical structure in medicinal chemistry due to its ability to bind with various enzymes and receptors, eliciting a range of bioactivities. Research on 1,3,4-oxadiazole derivatives demonstrates their therapeutic potential across a wide spectrum of diseases, highlighting the importance of such structures in drug development and the elucidation of their biological mechanisms of action (Verma et al., 2019).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without specific information on this compound or its uses, it’s difficult to provide details on its mechanism of action.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. This could include further studies to fully characterize its physical and chemical properties, investigations into its reactivity, or exploration of potential uses.